Cas no 51870-99-6 ( )

• Product Name: &nbsp
• CAS No: 51870-99-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 936024
• PubChem ID: 299700
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(cyclohexylmethyl)acetamide
• NSC-172994
• 51870-99-6
• DTXSID30305974
• SCHEMBL1434420
• DS-011663
• NSC172994
• AKOS008933259
•  

• Inchi： 1S/C9H17NO/c1-8(11)10-7-9-5-3-2-4-6-9/h9H,2-7H2,1H3,(H,10,11)
• InChI Key： UYBJHVSZRXMCIQ-UHFFFAOYSA-N
• SMILES： O=C(C)NCC1CCCCC1

Computed Properties

• Exact Mass: 155.13111
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1